Gastric Emptying and Glycemic Control vs. Sucrose
In a randomized crossover trial of 30 healthy adults (21-44 years, 15 male/15 female), consumption of an isomaltulose-based beverage produced significantly lower circulating glucose and insulin responses compared to an isoenergetic sucrose-based beverage. Circulating glucose 30 min post-ingestion was 6.3 mmol·L⁻¹ (95% CI: 6.1-6.6) for isomaltulose versus 7.3 mmol·L⁻¹ (95% CI: 6.9-7.7) for sucrose, a mean reduction of 1.0 mmol·L⁻¹ [1]. Insulin elevation relative to sucrose was reduced by a mean difference of 8.5 µU·mL⁻¹ (95% CI: 2.4-14.6; p=0.005) [1]. Notably, non-inferiority was demonstrated for composite neurocognitive index score (isomaltulose: 0.931 vs. sucrose: 0.414), indicating that the glycemic advantage was achieved without compromising cognitive performance benefits [1]. This differential is underpinned by the 3.95-fold lower hydrolytic rate of isomaltulose by small intestinal brush border enzymes compared to sucrose, as demonstrated in in vitro canine intestinal enzyme preparations [2].
| Evidence Dimension | Postprandial blood glucose concentration (30 min post-ingestion) |
|---|---|
| Target Compound Data | 6.3 mmol·L⁻¹ [95% CI: 6.1-6.6] |
| Comparator Or Baseline | Sucrose: 7.3 mmol·L⁻¹ [95% CI: 6.9-7.7] |
| Quantified Difference | 1.0 mmol·L⁻¹ reduction; insulin reduction 8.5 µU·mL⁻¹ (p=0.005) |
| Conditions | Human adults (n=30, age 21-44y); isoenergetic beverages; ≥3h fasting; arterialized capillary blood sampling; randomized crossover design |
Why This Matters
This human data provides direct, statistically significant evidence for selecting isomaltulose hydrate over sucrose in formulations targeting glycemic control, diabetic-friendly products, or sustained-energy applications without cognitive compromise.
- [1] Irwin C, McCartney D, Grant G, et al. Isomaltulose-based stimulant beverages can improve postprandial metabolic responses without compromising cognitive benefits associated with caffeinated energy drinks. Nutrients. 2026;18(7):1163. doi: 10.3390/nu18071163. PMID: 35745123. View Source
- [2] Bosch G, Hagen-Plantinga EA, Hendriks WH. Brush border enzyme hydrolysis and glycaemic effects of isomaltulose compared to other saccharides in dogs. J Anim Physiol Anim Nutr. 2023;107(6):1456-1464. doi: 10.1111/jpn.13839. View Source
